Tin (II) chloride anhydrous
Tin (II) chloride anhydrous
Tin(II) chloride (anhydrous) is an inorganic chloride that has formula Cl2Sn. It has a role as a reducing agent, a food additive and a mordant. It is a tin molecular entity and an inorganic chloride. It contains a tin(2+).
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Brand Name:
Vulcanchem
CAS No.:
7772-99-8
VCID:
VC0048537
InChI:
InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2
SMILES:
Cl[Sn]Cl
Molecular Formula:
SnCl2
Cl2Sn
Cl2Sn
Molecular Weight:
189.61 g/mol
Tin (II) chloride anhydrous
CAS No.: 7772-99-8
Reference Standards
VCID: VC0048537
Molecular Formula: SnCl2
Cl2Sn
Molecular Weight: 189.61 g/mol
CAS No. | 7772-99-8 |
---|---|
Product Name | Tin (II) chloride anhydrous |
Molecular Formula | SnCl2 Cl2Sn |
Molecular Weight | 189.61 g/mol |
IUPAC Name | dichlorotin |
Standard InChI | InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2 |
Standard InChIKey | AXZWODMDQAVCJE-UHFFFAOYSA-L |
Impurities | Absorbs oxygen from air and forms insol oxychloride /dihydrate/ |
SMILES | Cl[Sn]Cl |
Canonical SMILES | [Cl-].[Cl-].[Sn+2] |
Boiling Point | 1206 °F at 760 mm Hg (NTP, 1992) 623 °C |
Colorform | White, ortho rhombic crystals Orthorhombic crystalline mass or flakes; fatty appearance |
Density | 3.95 at 77 °F (NTP, 1992) 3.90 g/cu cm 3.95 g/cm³ |
Melting Point | 475 °F (NTP, 1992) 246 °C 246.8 °C |
Physical Description | Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247°C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent. DryPowder; OtherSolid, Liquid; PelletsLargeCrystals COLOURLESS OR WHITE CRYSTALS. |
Description | Tin(II) chloride (anhydrous) is an inorganic chloride that has formula Cl2Sn. It has a role as a reducing agent, a food additive and a mordant. It is a tin molecular entity and an inorganic chloride. It contains a tin(2+). Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue. |
Related CAS | 10025-69-1 (dihydrate) |
Solubility | less than 1 mg/mL at 72° F (NTP, 1992) Sol in methyl acetate, isobutyl alcohol; practically insol in petroleum naphtha, xylene SOL IN PYRIDINE, ETHYL ACETATE 42.7 g/100 g acetone @ 23 °C 54.4 g/100 g ethyl alcohol @ 23 °C 10.45 g/100 g isobutyl carbinol @ 23 °C 9.61 g/100 g isopropyl alcohol @ 23 °C 9.43 g/100 g methyl ethyl ketone @ 23 °C 3.76 g/100 g isoamyl acetate @ 23 °C 0.49 g/100 g diethyl ether @ 23 °C 0.03 g/100 g mineral spirits @ 23 °C 90 g/100 g water @ 20 °C Soluble in less than its own weight of water; very soluble in hydrochloric acid (dilute or concn); soluble in alcohol, ethyl acetate, glacial acetic acid, sodium hydroxide solution. Solubility in water, g/100ml at 20 °C: 90 |
Synonyms | SnCl(2) stannous chloride stannous chloride anhydrous stannous chloride dihydrate stannous chloride, 113Sn-labeled stannous chloride, 2H-labeled stannous chloride, 35Cl-labeled stannous chloride, dichlorostannate (-1) tin chloride |
Vapor Pressure | 0 mm Hg at 68 °F (NTP, 1992) 3.3 kPa @ 427.9 °C |
PubChem Compound | 24479 |
Last Modified | Nov 11 2021 |
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